Cas no 2228746-74-3 (3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine
• CAS No: 2228746-74-3
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6129293
• PubChem ID: 165709764
• Update Time: 2025-10-20

3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine
• 2228746-74-3
• EN300-1960860

• Inchi： 1S/C10H11F4N/c1-6-3-2-4-7(9(6)11)8(5-15)10(12,13)14/h2-4,8H,5,15H2,1H3
• InChI Key： OCFHEVGITVSNHK-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(C)C=1F)(F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine

Research Brief on 3,3,3-Trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine (CAS: 2228746-74-3): Recent Advances and Applications

In recent years, the compound 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine (CAS: 2228746-74-3) has garnered significant attention in the chemical biology and pharmaceutical research communities. This fluorinated amine derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. The presence of multiple fluorine atoms and a trifluoromethyl group enhances its metabolic stability, lipophilicity, and binding affinity to biological targets, which are critical attributes for pharmaceutical agents.

A recent study published in the *Journal of Medicinal Chemistry* investigated the potential of 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine as a scaffold for developing novel central nervous system (CNS) therapeutics. The research team synthesized a series of analogs and evaluated their pharmacokinetic properties and binding affinities to serotonin and dopamine receptors. Preliminary results indicated that the compound exhibits moderate selectivity for serotonin receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and anxiety. The study also highlighted the compound's favorable blood-brain barrier permeability, a crucial factor for CNS-targeted drugs.

Another significant advancement was reported in the field of agrochemicals, where researchers explored the herbicidal activity of 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine derivatives. A study conducted by a multinational agrochemical company demonstrated that fluorinated analogs of this compound exhibited potent inhibitory effects on weed growth, with minimal toxicity to crops. The mechanism of action was attributed to the disruption of plant-specific enzymatic pathways, offering a new avenue for developing environmentally sustainable herbicides.

In addition to its biological applications, 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine has also been investigated for its utility in material science. A recent publication in *Advanced Materials* described its incorporation into polymer matrices to enhance thermal stability and chemical resistance. The fluorinated moieties contributed to the polymer's low surface energy, making it suitable for coatings and adhesives in harsh environments. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine derivatives. Current synthetic routes often involve multi-step processes with low yields, necessitating further refinement. Additionally, comprehensive toxicological studies are required to assess the long-term safety profile of these compounds in humans and the environment. Future research directions may focus on streamlining synthetic methodologies and expanding the compound's applications in targeted drug delivery and precision agriculture.

In conclusion, 3,3,3-trifluoro-2-(2-fluoro-3-methylphenyl)propan-1-amine (CAS: 2228746-74-3) represents a versatile and highly functionalized building block with broad potential across multiple scientific disciplines. Continued research efforts are expected to unlock its full potential, paving the way for innovative solutions in medicine, agriculture, and materials engineering.